4-(4-{4-[(4-methoxyphenyl)acetyl]-1-piperazinyl}-2-pyrimidinyl)morpholine

• IUPAC Name: 2-(4-methoxyphenyl)-1-[4-(2-morpholin-4-ylpyrimidin-4-yl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C21H27N5O3/c1-28-18-4-2-17(3-5-18)16-20(27)25-10-8-24(9-11-25)19-6-7-22-21(23-19)26-12-14-29-15-13-26/h2-7H,8-16H2,1H3
• InChI Key: DEPCRRIYVVWTJK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC(=O)N2CCN(CC2)C3=NC(=NC=C3)N4CCOCC4
• Molecular Formula: C21H27N5O3
• Molecular Weight: 397.5 g/mol

Description

4-(4-{4-[(4-methoxyphenyl)acetyl]-1-piperazinyl}-2-pyrimidinyl)morpholine, also known as MPMP, is a chemical compound that has been widely studied for its potential therapeutic applications. MPMP belongs to the class of piperazine derivatives and has been found to exhibit potent pharmacological activity in various in vitro and in vivo studies.

Scientific Research Applications

4-(4-{4-[(4-methoxyphenyl)acetyl]-1-piperazinyl}-2-pyrimidinyl)morpholine has been studied extensively for its potential therapeutic applications in various diseases. It has been found to exhibit potent antitumor activity in several cancer models, including breast cancer, lung cancer, and leukemia. This compound has also been shown to have antiviral activity against HIV-1 and herpes simplex virus type 1. Additionally, this compound has been found to have anti-inflammatory and analgesic effects in animal models of inflammation and pain.

Mechanism of Action

The exact mechanism of action of 4-(4-{4-[(4-methoxyphenyl)acetyl]-1-piperazinyl}-2-pyrimidinyl)morpholine is not fully understood. However, it has been suggested that this compound may act by inhibiting the activity of certain enzymes and signaling pathways involved in cell proliferation, survival, and inflammation. This compound has been shown to inhibit the activity of cyclin-dependent kinases, which are involved in the regulation of cell cycle progression. This compound has also been found to inhibit the activity of the NF-κB signaling pathway, which is involved in the regulation of inflammation and immune responses.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects in various in vitro and in vivo studies. It has been shown to induce cell cycle arrest and apoptosis in cancer cells, leading to the inhibition of tumor growth. This compound has also been found to inhibit the replication of HIV-1 and herpes simplex virus type 1 by targeting viral enzymes. Additionally, this compound has been found to reduce inflammation and pain in animal models of inflammation and pain.

Advantages and Limitations for Lab Experiments

4-(4-{4-[(4-methoxyphenyl)acetyl]-1-piperazinyl}-2-pyrimidinyl)morpholine has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized and purified. It has been found to exhibit potent pharmacological activity in various in vitro and in vivo studies, making it a promising candidate for further research. However, there are also some limitations to using this compound in lab experiments. Its mechanism of action is not fully understood, which makes it difficult to design experiments to test its efficacy. Additionally, this compound has not been extensively studied in humans, so its safety and efficacy in humans are not yet fully known.

Future Directions

There are several future directions for research on 4-(4-{4-[(4-methoxyphenyl)acetyl]-1-piperazinyl}-2-pyrimidinyl)morpholine. One direction is to further investigate its mechanism of action, which could provide insights into its potential therapeutic applications. Another direction is to study its safety and efficacy in humans, which could lead to the development of new drugs for the treatment of various diseases. Additionally, there is a need for more studies on the pharmacokinetics and pharmacodynamics of this compound, which could help optimize its dosing and administration in clinical settings. Finally, there is a need for more studies on the potential side effects of this compound, which could help identify any safety concerns that need to be addressed.

Synthesis Methods

The synthesis of 4-(4-{4-[(4-methoxyphenyl)acetyl]-1-piperazinyl}-2-pyrimidinyl)morpholine involves the reaction of 4-(4-{4-[(4-methoxyphenyl)acetyl]-1-piperazinyl}-2-pyrimidinyl) morpholine hydrochloride with sodium hydroxide in water. The reaction results in the formation of this compound as a white solid, which can be purified by recrystallization.